Cas no 1293391-65-7 (2-(4-Bromobenzyl)-1H-pyrrole)

2-(4-Bromobenzyl)-1H-pyrrole structure

2-(4-Bromobenzyl)-1H-pyrrole structure

Product Name:2-(4-Bromobenzyl)-1H-pyrrole

CAS No:1293391-65-7

Molecular Formula:C₁₁H₁₀BrN

Molecular Weight:236.107801914215

CID:5188078

2-(4-Bromobenzyl)-1H-pyrrole Properties

Names and Identifiers

- 2-(4-Bromobenzyl)-1H-pyrrole
- SB63295
- 2-[(4-bromophenyl)methyl]-1H-pyrrole
- 2-(4-Bromo-benzyl)-1H-pyrrole
- 1H-Pyrrole, 2-[(4-bromophenyl)methyl]-
- InChIKey： JLUKFFVHXUUNRJ-UHFFFAOYSA-N
- Inchi： 1S/C11H10BrN/c12-10-5-3-9(4-6-10)8-11-2-1-7-13-11/h1-7,13H,8H2
- SMILES： BrC1C=CC(=CC=1)CC1=CC=CN1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Heavy Atom Count: 13
Complexity: 152
XLogP3: 3.4
Topological Polar Surface Area: 15.8

2-(4-Bromobenzyl)-1H-pyrrole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Chemenu	CM493137-1g	2-(4-Bromobenzyl)-1H-pyrrole	1293391-65-7	97%	1g	$637	2024-08-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD609863-1g	2-(4-Bromobenzyl)-1H-pyrrole	1293391-65-7	97%	1g	￥4459.0	2024-04-18

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